Cas no 6381-79-9 (Potassium carbonate sesquihydrate)

• Product Name: Potassium carbonate sesquihydrate
• CAS No: 6381-79-9
• MF: CH₅KO₄
• MW: 120.146301984787
• MDL: MFCD00149925
• CID: 85669
• PubChem ID: 24854510
• Update Time: 2024-10-28

Potassium carbonate sesquihydrate Chemical and Physical Properties

Names and Identifiers

• Potassium carbonate sesquihydrate
• Potassium carbonate crystal
• Potassiumcarbonate
• tetrapotassium,dicarbonate,trihydrate
• ACS
• Potassium carbonate sesquihydrate, for analysis ACS
• Potassium carbonate sesquihydrate, for analysis ACS, 98.5%
• PotassiuM carbonate sesquihydrate, 98.5%, ACS reagent
• POTASSIUM CARBONATE-1.5-HYDRATE 99.995
• POTASSIUM CARBONATE HEMIHYDRATE
• POTASSIUM CARBONATE HYDRATE
• POTASSIUM CARBONATE, SESQUIHYDRATE
• K2CO3.1.5H2O
• DTXSID8049751
• Potassium carbonate (K2CO3) sesquihydrate
• Potash sesquihydrate
• potassium carbonate 1.5 hydrate
• L9300DKS8U
• Potassium carbonate 1.5-hydrate
• 6381-79-9
• UNII-L9300DKS8U
• Q27282858
• Dipotassium carbonate sesquihydrate
• Potassium carbonate sesquihydrate [MI]
• AKOS015950720
• tetrapotassium;dicarbonate;trihydrate
• DTXCID5029710
• Carbonic acid, dipotassium salt, hydrate (2:3)

• MDL： MFCD00149925
• Inchi： 1S/CH2O3.K.H2O.H/c2-1(3)4;;;/h(H2,2,3,4);;1H2;
• InChI Key： WONDHDNIJDKINA-UHFFFAOYSA-N
• SMILES： C(O)(O)=O.[KH].O

Computed Properties

• Exact Mass: 329.85600
• Monoisotopic Mass: 329.8560077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Colorless crystals or white particles.
• Density: 2.043
• Melting Point: 891 °C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 1300g/l
• Water Partition Coefficient: Soluble in water. Practically insoluble in alcohol
• PSA: 154.07000
• LogP: -5.08690
• Vapor Pressure: No data available
• Solubility: Soluble in water, almost insoluble in ethanol and ether.
• Merck: 14,7670
• Sensitiveness: Hygroscopic

Potassium carbonate sesquihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Sealed storage.
• Risk Phrases：R22; R36/38
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds